Sorbic Acid 6,6,6-d3

Specification

• Molecular Formula: C₆H₅D₃O₂
• Molecular Weight: 115.15

Introduction

Chemical Identity and Structure

Sorbic Acid 6,6,6-d3 is a stable isotope-labeled compound with the molecular formula C6H5D3O2. It maintains the same chemical backbone as conventional sorbic acid but with three hydrogen atoms at the terminal methyl group replaced by deuterium (heavy hydrogen) atoms.

Basic Properties

The following table summarizes the key chemical and physical properties of Sorbic Acid 6,6,6-d3:

Property	Value
Chemical Name	(2E,4E)-hexa-2,4-dienoic-6,6,6-d3 acid
Molecular Formula	C6H5D3O2
Molecular Weight	115.15 g/mol
CAS Number	110-44-1 (parent compound)
Mass Shift	M+3
SMILES Notation	OC(/C=C/C=C/C([2H])([2H])[2H])=O
InChI	InChI=1S/C6H8O2/c1-2-3-4-5-6(7)8/h2-5H,1H3,(H,7,8)/b3-2+,5-4+/i1D3
Isotopic Purity	Typically 99 atom % D

Data compiled from search results

Structural Comparison

Sorbic Acid 6,6,6-d3 differs from regular sorbic acid only in the isotopic composition of the terminal methyl group. The chemical structure maintains the characteristic conjugated diene system and carboxylic acid functional group of the parent compound.

Relationship to Regular Sorbic Acid

Parent Compound Overview

Regular sorbic acid (2,4-hexadienoic acid) is a natural organic compound widely used as a food preservative with the chemical formula C6H8O2. It inhibits the growth of molds, yeasts, and some bacteria, making it valuable for food preservation.

Comparative Properties

The following table compares properties of Sorbic Acid 6,6,6-d3 with regular sorbic acid:

Property	Regular Sorbic Acid	Sorbic Acid 6,6,6-d3
Molecular Formula	C6H8O2	C6H5D3O2
Molecular Weight	112.13 g/mol	115.15 g/mol
Appearance	White to almost white powder/crystal	Similar to parent compound
Melting Point	133-136°C	Expected to be similar to parent
Solubility in Water	1.6 g/L at 20°C	Expected to be similar to parent
pKa	4.76	Expected to be similar to parent

Data compiled from search results

Analytical Applications and Research Uses

Primary Applications

Sorbic Acid 6,6,6-d3 serves several important analytical purposes:

• Internal standard for quantitative mass spectrometry analysis of sorbic acid in food products

• Reference material for method development and validation

• Tracer compound for metabolic and degradation studies

Advantages in Mass Spectrometry

The deuterium labeling creates a mass shift of +3 atomic mass units compared to regular sorbic acid, which provides significant advantages:

• Allows clear distinction between the internal standard and analyte

• Maintains nearly identical chromatographic behavior to the non-deuterated compound

• Provides reliable quantification without interference from the analyte of interest

• Compensates for matrix effects and extraction inefficiencies

Analytical Methods Involving Sorbic Acid Analysis

Analytical methods commonly used for sorbic acid determination that could potentially employ Sorbic Acid 6,6,6-d3 as an internal standard include:

Chromatographic Methods

Method	Detection	Application
HPLC	UV detection	Food and beverage analysis
LC	Mass spectrometry	Trace analysis, confirmation
GC	Various detectors	Volatile derivative analysis
Capillary Electrophoresis	UV detection	Alternative separation technique

Data compiled from search results

Sample Preparation Techniques

The following extraction procedures are commonly used for sorbic acid analysis where deuterated standards may be employed:

• Ethanol extraction (70-80%)

• Liquid-liquid extraction with organic solvents

• Solid-phase extraction (SPE)

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology for complex matrices

Future Research Perspectives

Stable isotope-labeled compounds like Sorbic Acid 6,6,6-d3 continue to gain importance in several developing research areas:

• Metabolomics studies tracking preservative degradation products in biological systems

• Environmental fate monitoring of food additives

• Advanced mass spectrometry techniques requiring highly specific internal standards

• Development of multi-residue methods for food safety testing